Cas no 868966-62-5 (N-(4-ethoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868966-62-5
• MF: C₁₉H₁₇N₅O₂S₂
• MW: 411.50058054924
• CID: 5970738
• PubChem ID: 7190356
• Update Time: 2025-06-14

N-(4-ethoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• Acetamide, N-(4-ethoxyphenyl)-2-[[3-(2-thienyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-
• SR-01000142435-1
• 868966-62-5
• F1835-0040
• AKOS024612620
• SR-01000142435
• N-(4-ethoxyphenyl)-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• N-(4-ethoxyphenyl)-2-((3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• N-(4-ethoxyphenyl)-2-{[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide

• Inchi： 1S/C19H17N5O2S2/c1-2-26-14-7-5-13(6-8-14)20-17(25)12-28-18-10-9-16-21-22-19(24(16)23-18)15-4-3-11-27-15/h3-11H,2,12H2,1H3,(H,20,25)
• InChI Key： HRJIFSMEOWVRFF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1=NN2C(C3SC=CC=3)=NN=C2C=C1

Computed Properties

• Exact Mass: 411.08236715g/mol
• Monoisotopic Mass: 411.08236715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 12.21±0.70(Predicted)

Additional information on N-(4-ethoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

Comprehensive Overview of N-(4-ethoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS No. 868966-62-5)

The compound N-(4-ethoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS No. 868966-62-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiophene and triazolopyridazine moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing demand for novel therapeutic compounds in the post-pandemic era.

In recent years, the scientific community has shown increased interest in heterocyclic compounds due to their diverse biological activities. The presence of a thiophene ring in this molecule enhances its electronic properties, making it suitable for drug design and material science applications. Additionally, the triazolopyridazine core is known for its role in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. This dual functionality positions CAS No. 868966-62-5 as a versatile compound for multidisciplinary research.

The synthesis of N-(4-ethoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide involves sophisticated organic chemistry techniques, including cross-coupling reactions and sulfanyl acetamide formation. These methods are frequently searched in academic databases, reflecting the compound's relevance to modern medicinal chemistry. Its CAS number (868966-62-5) serves as a critical identifier for researchers tracking its patent status or toxicological profile, which are common queries in regulatory and industrial settings.

From an industrial perspective, this compound's structure-activity relationship (SAR) is of particular interest. The ethoxy phenyl group may influence solubility and bioavailability, while the sulfanyl linker could enhance binding affinity to biological targets. Such features are frequently discussed in forums about drug discovery optimization, a trending topic among AI-driven cheminformatics platforms. Computational studies using molecular docking tools have further highlighted its potential interactions with enzymes like COX-2 or EGFR, addressing frequent search queries about targeted therapy mechanisms.

Environmental and green chemistry considerations are also pertinent to CAS No. 868966-62-5. Researchers are exploring sustainable synthesis routes to minimize waste, aligning with global trends in ESG compliance. The compound's stability under various pH conditions—a common question in formulation development—makes it a subject of interest for pharmaceutical excipients studies. These aspects cater to the increasing demand for eco-friendly chemical innovation in peer-reviewed literature.

In conclusion, N-(4-ethoxyphenyl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide represents a convergence of cutting-edge chemistry and biomedical relevance. Its CAS registry (868966-62-5) ensures traceability across disciplines, from preclinical studies to intellectual property documentation. As the scientific community continues to explore multi-target therapeutics and bioisosteric replacements, this compound's innovative scaffold will likely remain a focal point in high-impact research publications and grant proposals.